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Compound of Interest

Compound Name: Dibutyl oxalate

Cat. No.: B166012

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides essential information for the safe handling and storage
of dibutyl oxalate. Adherence to these guidelines is crucial for ensuring laboratory safety and
maintaining the integrity of your experiments.

Quantitative Data Summary

For quick reference, the following table summarizes key quantitative data for dibutyl oxalate.

Property Value Reference
Melting Point -29 °C [1]

Boiling Point 239 -240°C [2]

Flash Point 109 °C (closed cup)

Density 0.986 g/mL at 25 °C

Experimental Protocols: Safe Handling and Storage
Workflow

The following diagram outlines the standard operating procedure for the safe handling and
storage of dibutyl oxalate from receipt to disposal.
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Safe Handling and Storage Workflow for Dibutyl Oxalate
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Caption: Workflow for safe dibutyl oxalate handling.
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Troubleshooting Guide

This section addresses specific issues that may arise during the handling and storage of
dibutyl oxalate.

Q: What should I do if | spill a small amount of dibutyl oxalate on my lab bench?

Evacuate and Ventilate: Immediately ensure the area is well-ventilated and restrict access to
the spill area.

Personal Protective Equipment (PPE): Don appropriate PPE, including chemical-resistant
gloves (e.g., nitrile), safety goggles, and a lab coat. For larger spills, a respirator may be
necessary.

Containment: Cover the spill with an inert absorbent material like vermiculite, dry sand, or
earth.

Collection: Carefully sweep or scoop the absorbed material into a suitable, labeled container
for hazardous waste disposal.

Decontamination: Clean the spill area with soap and water, and then rinse thoroughly.

Disposal: Dispose of the contaminated absorbent material and any cleaning materials as
hazardous waste according to your institution's and local regulations.[2]

Q: I noticed the container of dibutyl oxalate is bulging. What does this mean and what should |
do?

A: A bulging container may indicate decomposition or contamination that is generating gas,
leading to a pressure buildup.

e Do Not Open: Do not attempt to open the container.

 |solate: Carefully move the container to a well-ventilated, isolated area, such as a fume
hood, away from heat and incompatible materials.
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o Contact Safety Officer: Immediately contact your institution's Environmental Health and
Safety (EHS) department or designated safety officer for guidance on how to proceed with
the hazardous material.

Q: I accidentally mixed dibutyl oxalate with an acid. What are the risks and what should | do?

A: Dibutyl oxalate is incompatible with acids, bases, oxidizing agents, and reducing agents.[2]
Mixing with acids can lead to a hazardous reaction, potentially generating heat and harmful
fumes.

Alert Others and Evacuate: Immediately alert personnel in the vicinity and evacuate the
immediate area.

e Ventilation: Ensure the area is well-ventilated, preferably within a fume hood.

» Seek Medical Attention: If you have been exposed to any fumes or splashes, seek
immediate medical attention.

» Contact Safety Officer: Report the incident to your EHS department for proper handling and
disposal procedures.

Frequently Asked Questions (FAQs)
Q: What are the primary hazards associated with dibutyl oxalate?

A: Dibutyl oxalate is classified as causing skin irritation, serious eye damage, and may cause
an allergic skin reaction. It may also cause respiratory irritation.[2][3]

Q: What personal protective equipment (PPE) should | wear when handling dibutyl oxalate?

A: Always wear chemical-resistant gloves, safety goggles with side shields or a face shield, and
a lab coat.[2] Work should be conducted in a well-ventilated area or under a chemical fume
hood to avoid inhaling vapors.[2]

Q: How should | properly store dibutyl oxalate?

A: Store dibutyl oxalate in a cool, dry, and well-ventilated area away from incompatible
substances such as acids, bases, oxidizing agents, and reducing agents.[2] Keep the container
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tightly closed and upright to prevent leakage.[2]
Q: What should | do in case of accidental skin or eye contact?
A:

o Skin Contact: Immediately wash the affected area with plenty of soap and water. Remove
contaminated clothing. If skin irritation or a rash occurs, seek medical advice.

o Eye Contact: Immediately rinse cautiously with water for several minutes. Remove contact
lenses, if present and easy to do. Continue rinsing and immediately call a poison center or
doctor.

Q: What is the proper procedure for disposing of dibutyl oxalate waste?

A: Dispose of surplus and non-recyclable solutions through a licensed disposal company.[2]
Contaminated packaging should also be disposed of as hazardous waste. Do not let the
product enter drains.[2] Always consult your institution's EHS guidelines and local regulations
for proper disposal procedures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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